Cas no 1240570-88-0 (2-(4-Chlorophenoxy)-1-(2-methylpiperazin-1-yl)ethan-1-one)

• Product Name: 2-(4-Chlorophenoxy)-1-(2-methylpiperazin-1-yl)ethan-1-one
• CAS No: 1240570-88-0
• MF: C₁₃H₁₇ClN₂O₂
• MW: 268.739282369614
• MDL: MFCD16811591
• CID: 4690296
• Update Time: 2025-10-18

2-(4-Chlorophenoxy)-1-(2-methylpiperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenoxy)-1-(2-methylpiperazin-1-yl)ethan-1-one
• CC1CNCCN1C(=O)COC1=CC=C(Cl)C=C1

• MDL： MFCD16811591
• Inchi： 1S/C13H17ClN2O2/c1-10-8-15-6-7-16(10)13(17)9-18-12-4-2-11(14)3-5-12/h2-5,10,15H,6-9H2,1H3
• InChI Key： SMSOPCSUBLRHEC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(N1CCNCC1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 280
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-Chlorophenoxy)-1-(2-methylpiperazin-1-yl)ethan-1-one

2-(4-Chlorophenoxy)-1-(2-methylpiperazin-1-yl)ethan-1-one

2-(4-Chlorophenoxy)-1-(2-methylpiperazin-1-yl)ethan-1-one (CAS No. 1240570-88-0) is a synthetic organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to as compound 1240570-88-0, belongs to the class of piperazine derivatives, which are widely explored for their potential in drug discovery and development. The molecule's structure comprises a piperazine ring, a chlorophenoxy group, and a ketone moiety, which collectively contribute to its unique chemical properties and biological activity.

The synthesis of 2-(4-Chlorophenoxy)-1-(2-methylpiperazin-1-yl)ethan-1-one involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and oxidation processes. Researchers have optimized the synthetic pathway to achieve high yields and purity, ensuring its suitability for both preclinical and clinical studies. The compound's structural complexity makes it an intriguing candidate for studying molecular interactions and receptor binding affinities.

Recent studies have highlighted the potential of compound 1240570-88-0 as a modulator of various cellular pathways, particularly those involved in neurodegenerative diseases and inflammatory conditions. For instance, investigations into its effects on neuronal cells have revealed promising results in mitigating oxidative stress and reducing inflammation. These findings underscore its potential as a therapeutic agent in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 2-(4-Chlorophenoxy)-1-(2-methylpiperazin-1-yl)ethan-1-one has demonstrated selectivity towards certain kinases and enzymes, making it a valuable tool in enzyme inhibition studies. Its ability to target specific molecular pathways without significant off-target effects has positioned it as a lead compound for drug development programs.

The pharmacokinetic profile of compound 1240570-88-0 has also been extensively studied, revealing favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These properties enhance its bioavailability and reduce the likelihood of adverse effects, further supporting its potential as a drug candidate.

Moreover, the environmental impact of 2-(4-Chlorophenoxy)-1-(2-methylpiperazin-1-yl)ethan-1-one has been evaluated to ensure compliance with regulatory standards. Studies indicate that the compound undergoes efficient biodegradation under controlled conditions, minimizing its ecological footprint.

In conclusion, CAS No. 1240570-88-0, or 2-(4-Chlorophenoxy)-1-(2-methylpiperazin-1-yl)ethan-1-one, represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activity and favorable pharmacokinetic properties, positions it as a compelling candidate for further research and development in therapeutic applications.